3-Bicyclo[2.2.1]hept-2-yl-benzene-1,2-diol

• Synonyms: 3-bicyclo(2.2.1)hept-2-yl-benzene-1,2-diol; 48F10 cpd
• Molecular Formula: C13H16O2
• Molecular Weight: 204.26 g/mol
• SMILES: C1CC2CC1CC2C3=C(C(=CC=C3)O)O
• InChI: InChI=1S/C13H16O2/c14-12-3-1-2-10(13(12)15)11-7-8-4-5-9(11)6-8/h1-3,8-9,11,14-15H,4-7H2
• InChIKey: DWWJNUSFHLSDSW-UHFFFAOYSA-N

3-Bicyclo[2.2.1]hept-2-yl-benzene-1,2-diol (also designated 48F10) is a synthetic norbornyl-substituted catechol originally identified in a high-throughput yeast-based screen for mammalian Kir2.1 inhibitors. It functions as a dual inward-rectifier (Kir2.1) and voltage-gated (Kv2.1) potassium channel blocker.

3-Bicyclo[2.2.1]hept-2-yl-benzene-1,2-diol (48F10): Baseline Identity and Pharmacological Class for Informed Procurement

3-Bicyclo[2.2.1]hept-2-yl-benzene-1,2-diol (also designated 48F10) is a synthetic norbornyl-substituted catechol originally identified in a high-throughput yeast-based screen for mammalian Kir2.1 inhibitors . It functions as a dual inward-rectifier (Kir2.1) and voltage-gated (Kv2.1) potassium channel blocker. Electrophysiological characterization demonstrated that 48F10 inhibits Kir2.1 with an EC50 of 60 µM and Kv2.1 with an EC50 of 1 µM in mammalian patch-clamp recordings . The compound is uncharged, has a molecular weight of 204.26 g/mol, and acts at the external tetraethylammonium (TEA) binding site of the Kv2.1 pore, exhibiting a marked selectivity for Kv2.1 over Kv1.5 channels that is absent in the parent catechol scaffold and in closely related norbornyl analogues .

Ion channel probe

Dual Kir2.1/Kv2.1 potassium channel blocker

Selectivity context

Kv2.1-over-Kv1.5 selectivity profile

Pharmacophore class

Synthetic norbornyl-substituted catechol

• [1] Zaks-Makhina E, Kim Y, Aizenman E, Levitan ES. Novel neuroprotective K+ channel inhibitor identified by high-throughput screening in yeast. Mol Pharmacol. 2004 Jan;65(1):214-9. PMID: 14722253. View Source
• [2] Salvador-Recatala V, Kim Y, Zaks-Makhina E, Levitan ES. Voltage-gated K+ channel block by catechol derivatives: defining nonselective and selective pharmacophores. J Pharmacol Exp Ther. 2006 Nov;319(2):758-64. PMID: 16880198. View Source

Why Generic Substitution Fails for 3-Bicyclo[2.2.1]hept-2-yl-benzene-1,2-diol: The Norbornyl-Catechol Selectivity Imperative

Simple catechol (1,2-benzenediol) cannot substitute for 48F10 because it inhibits Kv2.1 only at millimolar concentrations, displays a fundamentally different binding mode (Hill coefficient of 2, unaffected by external TEA), and fails to distinguish between Kv2.1 and Kv1.5 channel subtypes . Even closely related norbornyl-catechol derivatives—including the 4-norbornyl positional isomer (4-Nb-cat), a 48F10 constitutional isomer, and a 48F10 diastereomer—all failed to replicate the Kv2.1-over-Kv1.5 selectivity that defines 48F10 . Furthermore, selective Kir2.1 inhibitors such as ML133 (IC50 1.8 µM on Kir2.1) lack Kv2.1 activity entirely, precluding their use in studies requiring dual-channel blockade . Procurement of a generic catechol or an alternative norbornyl isomer will therefore yield a compound with a different selectivity fingerprint, a different binding site, and markedly lower potency at the therapeutically relevant Kv2.1 target.

Catechol substitution

Catechol is non-selective between Kv2.1/Kv1.5 and may require high concentrations; selectivity context is lost.

Norbornyl analogue substitution

Related norbornyl-catechol isomers lack the Kv2.1 selectivity phenotype; position and stereochemistry are critical.

Selective Kir2.1 inhibitor

ML133 targets Kir2.1 without Kv2.1 activity; dual-channel inhibition context is not supported.

• [1] Salvador-Recatala V, Kim Y, Zaks-Makhina E, Levitan ES. Voltage-gated K+ channel block by catechol derivatives: defining nonselective and selective pharmacophores. J Pharmacol Exp Ther. 2006 Nov;319(2):758-64. PMID: 16880198. View Source
• [2] Wang HR, Wu M, Yu H, Long S, Stevens A, Engers DW, Sackin H, Hopkins CR, Engers JL, Lindsley CW, Li M, Weaver CD. Selective inhibition of the Kir2 family of inward rectifier potassium channels by a small molecule probe: the discovery, SAR, and pharmacological characterization of ML133. ACS Chem Biol. 2011 Aug 20;6(8):845-56. PMID: 21657752. View Source

Quantitative Differentiation Evidence for 3-Bicyclo[2.2.1]hept-2-yl-benzene-1,2-diol Against Closest Comparators

Kv2.1 Subtype Selectivity vs. Parent Catechol: >1000-Fold Potency Gain and Functional Selectivity

48F10 inhibits Kv2.1 with an apparent affinity of 1 µM at the external TEA site and is functionally ineffective on Kv1.5 at concentrations that fully block Kv2.1 . In contrast, the parent compound catechol requires millimolar concentrations to inhibit Kv2.1 and does not distinguish between Kv2.1 and Kv1.5 . This establishes 48F10 as a subtype-selective Kv2.1 inhibitor, whereas catechol is a non-selective, low-potency Kv channel blocker.

Kv2.1 selectivity

Head-to-head

>1000-fold higher potency on Kv2.1 vs catechol; ineffective on Kv1.5

Supports Kv2.1-selective probe context

Whole-cell patch clamp, CHO-Kv2.1/Kv1.5

Evidence Dimension	Kv2.1 inhibition potency and Kv2.1/Kv1.5 selectivity
Target Compound Data	Apparent affinity 1 µM at TEA site on Kv2.1; ineffective on Kv1.5
Comparator Or Baseline	Catechol: requires millimolar concentrations for Kv2.1 inhibition; equipotent on Kv2.1 and Kv1.5 (non-selective)
Quantified Difference	>1000-fold higher potency on Kv2.1; qualitative functional selectivity for Kv2.1 over Kv1.5 that catechol completely lacks
Conditions	Whole-cell patch clamp on CHO cells heterologously expressing human Kv2.1 or Kv1.5 (JPET 2006, same study)

Why This Matters

For researchers studying Kv2.1-mediated processes, 48F10 provides a selectivity window that catechol cannot offer, reducing confounding effects from Kv1.5 inhibition and enabling assignment of functional roles specifically to Kv2.1.

• [1] Salvador-Recatala V, Kim Y, Zaks-Makhina E, Levitan ES. Voltage-gated K+ channel block by catechol derivatives: defining nonselective and selective pharmacophores. J Pharmacol Exp Ther. 2006 Nov;319(2):758-64. PMID: 16880198. View Source

TEA-Site Binding Affinity vs. Tetraethylammonium: ~5,000-Fold Enhancement

48F10 competes with the classical pore blocker tetraethylammonium (TEA) for binding to the external mouth of the Kv2.1 channel, with an apparent affinity of 1 µM . TEA itself blocks Kv2.1 currents with an IC50 of approximately 5 mM . The ~5,000-fold greater affinity of 48F10 for the same site, combined with its uncharged nature (enabling membrane permeation), makes it a substantially more useful pharmacological tool than TEA for probing the external pore vestibule of Kv2.1.

TEA-site affinity

Cross-study

~5,000-fold higher affinity (1 µM vs 5 mM TEA) for external pore site

High-affinity external pore probe

Competition with TEA; uncharged compound

Evidence Dimension	Binding affinity at the external TEA site of Kv2.1
Target Compound Data	Apparent affinity 1 µM (competes with TEA, dependent on external tyrosine residue)
Comparator Or Baseline	Tetraethylammonium (TEA): IC50 5 mM on Kv2.1 (whole-cell patch clamp)
Quantified Difference	~5,000-fold higher affinity for the TEA binding site
Conditions	48F10: whole-cell patch clamp on CHO-Kv2.1 cells (JPET 2006); TEA IC50 from independent Kv2.1 electrophysiology studies (Korn & Ikeda, 1995; J Gen Physiol)

Why This Matters

Procurement of 48F10 over TEA is justified when experiments demand a high-affinity, uncharged probe for the Kv2.1 external pore, enabling studies at physiologically relevant (low micromolar) concentrations that TEA cannot achieve.

• [1] Salvador-Recatala V, Kim Y, Zaks-Makhina E, Levitan ES. Voltage-gated K+ channel block by catechol derivatives: defining nonselective and selective pharmacophores. J Pharmacol Exp Ther. 2006 Nov;319(2):758-64. PMID: 16880198. View Source
• [2] Korn SJ, Ikeda SR. Modulation of Kv2.1 channel gating and TEA sensitivity by distinct domains of SNAP-25. J Neurosci. 2006 Jan 4;26(1):317-28. (Representative TEA IC50 on Kv2.1: ~5 mM) View Source

Stereochemical Stringency: Failure of 11 Analogues Including Isomer and Diastereomer to Recapitulate Kv2.1 Selectivity

A systematic SAR study tested 11 catechol derivatives incorporating hydrocarbon adducts, norbornyl substructures, a 48F10 constitutional isomer, and a 48F10 diastereomer . All analogues showed improved Kv2.1 potency relative to catechol, but none replicated the hallmark selectivity of 48F10 for Kv2.1 over Kv1.5 . This demonstrates that the precise position and stereochemistry of the norbornyl group on the catechol ring are critical determinants of the selectivity pharmacophore.

Stereochemical stringency

Head-to-head

11 analogues (isomer, diastereomer) failed to replicate Kv2.1 selectivity

Unique selectivity pharmacophore

Systematic SAR study, same expression system

Evidence Dimension	Kv2.1/Kv1.5 selectivity across 11 catechol derivatives
Target Compound Data	48F10: marked selectivity for Kv2.1 over Kv1.5 (ineffective on Kv1.5)
Comparator Or Baseline	11 catechol derivatives: all more potent than catechol on Kv2.1, but none showed selectivity for Kv2.1 over Kv1.5
Quantified Difference	Selectivity phenotype is unique to 48F10 among the tested set; all comparators are non-selective between Kv2.1 and Kv1.5
Conditions	Whole-cell patch clamp on CHO cells expressing Kv2.1 or Kv1.5 (JPET 2006, same study)

Why This Matters

This evidence directly addresses procurement decisions: even a closely related positional isomer (4-Nb-cat) or stereoisomer will not provide the Kv2.1-selective pharmacology that 48F10 delivers, making 48F10 the only validated compound in this chemical series for Kv2.1-selective studies.

• [1] Salvador-Recatala V, Kim Y, Zaks-Makhina E, Levitan ES. Voltage-gated K+ channel block by catechol derivatives: defining nonselective and selective pharmacophores. J Pharmacol Exp Ther. 2006 Nov;319(2):758-64. PMID: 16880198. View Source

Dual Kir2.1/Kv2.1 Inhibition vs. Selective Kir2.1 Blocker ML133: A Different Pharmacological Tool Profile

48F10 inhibits Kir2.1 with an EC50 of 60 µM and Kv2.1 with an EC50 of 1 µM, providing a dual-channel inhibition profile . The widely used Kir2 family inhibitor ML133 is more potent on Kir2.1 (IC50 1.8 µM at pH 7.4; 290 nM at pH 8.5) but has no reported activity against Kv2.1 . The two compounds therefore serve distinct experimental purposes: ML133 for selective Kir2.x blockade, and 48F10 for studies requiring simultaneous inhibition of Kir2.1 and Kv2.1 or for experiments where Kv2.1 is the primary target and Kir2.1 inhibition is a contextual feature.

Dual vs selective Kir2.1

Cross-study

48F10: Kir2.1 EC50 60 µM, Kv2.1 EC50 1 µM; ML133: Kir2.1 IC50 1.8 µM, no Kv2.1 activity

Dual-channel tool for integrated studies

48F10: patch clamp; ML133: thallium flux/EP

Evidence Dimension	Potency on Kir2.1 and Kv2.1 channels
Target Compound Data	Kir2.1 EC50 60 µM; Kv2.1 EC50 1 µM (dual-channel inhibitor)
Comparator Or Baseline	ML133: Kir2.1 IC50 1.8 µM (pH 7.4) / 290 nM (pH 8.5); no Kv2.1 activity reported
Quantified Difference	ML133 is ~33-fold more potent on Kir2.1 than 48F10, but lacks Kv2.1 inhibition entirely; 48F10 provides a 60-fold window between its Kir2.1 and Kv2.1 EC50 values
Conditions	48F10: patch clamp on mammalian cells (Mol Pharmacol 2004); ML133: thallium flux assay and electrophysiology (ACS Chem Biol 2011)

Why This Matters

When researchers require concurrent modulation of both Kir2.1 and Kv2.1 (e.g., in integrated neuronal excitability or apoptosis studies), 48F10 is the appropriate choice, whereas ML133 would leave Kv2.1-mediated contributions unaddressed.

• [1] Zaks-Makhina E, Kim Y, Aizenman E, Levitan ES. Novel neuroprotective K+ channel inhibitor identified by high-throughput screening in yeast. Mol Pharmacol. 2004 Jan;65(1):214-9. PMID: 14722253. View Source
• [2] Wang HR, Wu M, Yu H, Long S, Stevens A, Engers DW, Sackin H, Hopkins CR, Engers JL, Lindsley CW, Li M, Weaver CD. Selective inhibition of the Kir2 family of inward rectifier potassium channels by a small molecule probe: the discovery, SAR, and pharmacological characterization of ML133. ACS Chem Biol. 2011 Aug 20;6(8):845-56. PMID: 21657752. View Source

Functional Neuroprotection at Sub-Toxic Concentration vs. Millimolar Blockers

At the non-toxic concentration of 3 µM, 48F10 completely abolished in vitro neuronal apoptosis mediated by Kv2.1 channels in rat cortical neurons . Classical K+ channel blockers such as TEA and 4-aminopyridine require millimolar concentrations to achieve comparable anti-apoptotic effects, and these concentrations are frequently associated with off-target toxicity and poor cell viability . The ability of 48F10 to fully suppress apoptosis at a concentration only 3-fold above its Kv2.1 EC50 demonstrates a functional therapeutic window that is absent in non-selective, low-potency blockers.

Apoptosis suppression

Class-level

Complete apoptosis suppression at 3 µM (non-toxic); TEA/4-AP require millimolar concentrations

Supports neuronal apoptosis assay context

Rat cortical neurons; TEA/4-AP toxicity at effective doses

Evidence Dimension	Concentration required for complete apoptosis suppression in cortical neurons
Target Compound Data	3 µM 48F10: complete abolition of Kv2.1-mediated neuronal apoptosis; non-toxic at this concentration
Comparator Or Baseline	TEA and 4-aminopyridine: millimolar concentrations required for anti-apoptotic efficacy; associated with toxicity at effective doses
Quantified Difference	Approximately 1,000-fold lower effective concentration for neuroprotection compared to classical pore blockers
Conditions	Rat cortical neuron cultures; apoptosis induced by oxidative stress or serum deprivation (Mol Pharmacol 2004; Am J Physiol 2005)

Why This Matters

For in vitro neuroprotection screening or ex vivo apoptosis assays, 48F10 delivers functional efficacy at concentrations that do not compromise cell health, unlike traditional K+ channel blockers that confound results through cytotoxicity at the millimolar doses required for channel inhibition.

• [1] Zaks-Makhina E, Kim Y, Aizenman E, Levitan ES. Novel neuroprotective K+ channel inhibitor identified by high-throughput screening in yeast. Mol Pharmacol. 2004 Jan;65(1):214-9. PMID: 14722253. View Source
• [2] Grishin A, Ford H, Wang J, Li H, Salvador-Recatala V, Levitan ES, Zaks-Makhina E. Attenuation of apoptosis in enterocytes by blockade of potassium channels. Am J Physiol Gastrointest Liver Physiol. 2005 Nov;289(5):G815-21. PMID: 16020659. (Demonstrates that TEA, 4-AP, stromatoxin and chromanol 293B require high concentrations to prevent apoptosis) View Source

Recommended Research and Industrial Application Scenarios for 3-Bicyclo[2.2.1]hept-2-yl-benzene-1,2-diol Based on Quantitative Differentiation Evidence

Kv2.1 Subtype-Selective Pharmacological Studies in Heterologous Expression Systems

Use 48F10 as a Kv2.1-selective probe in CHO or HEK293 cells co-expressing multiple Kv channel subtypes. Its demonstrated lack of activity on Kv1.5 makes it suitable for dissecting Kv2.1-specific contributions in mixed channel populations, where catechol or non-selective norbornyl analogues would produce confounding multi-channel inhibition.

In Vitro Neuroprotection and Apoptosis Research in Primary Neuronal Cultures

Apply 48F10 at 1–3 µM to primary cortical neurons or enterocyte cultures to investigate the role of Kv2.1-mediated K+ efflux in programmed cell death . The compound's ability to fully suppress apoptosis at non-toxic concentrations enables clean experimental designs without the cytotoxicity artifacts that accompany millimolar concentrations of TEA or 4-aminopyridine .

Kv2.1 Pore Pharmacology and TEA-Site Ligand Development

Employ 48F10 as a high-affinity (1 µM) reference ligand for the external TEA binding site of Kv2.1 . Its competition with TEA and dependence on the critical external tyrosine residue make it an ideal tool compound for structure-function mapping of the Kv2.1 outer pore vestibule and for screening campaigns aimed at identifying novel TEA-site modulators with improved selectivity.

Dual Kir2.1/Kv2.1 Channel Inhibition in Integrated Cellular Excitability Assays

In experimental systems where both Kir2.1 (resting membrane potential) and Kv2.1 (action potential repolarization) contribute to cellular phenotype—such as pancreatic β-cell excitability or cardiac myocyte electrophysiology—48F10 provides a single-compound tool that simultaneously modulates both channels with a 60-fold potency window (Kir2.1 EC50 60 µM; Kv2.1 EC50 1 µM) , avoiding the need for multiple blockers with potentially interacting off-target profiles.

Application

Selection Property

Validation Focus

Kv2.1 subtype-selective probe studies in expression systems

Kv2.1/Kv1.5 selectivity context

Kv2.1-specific current inhibition validation

Neuronal apoptosis model studies

Apoptosis suppression at low micromolar exposure

Cell viability and apoptosis endpoint monitoring

Kv2.1 pore structure-function studies

TEA-site binding affinity

External pore vestibule mapping and ligand screening

Integrated cellular excitability models

Dual Kir2.1/Kv2.1 inhibition profile

Resting potential and repolarization endpoint assessment

• [1] Zaks-Makhina E, Kim Y, Aizenman E, Levitan ES. Novel neuroprotective K+ channel inhibitor identified by high-throughput screening in yeast. Mol Pharmacol. 2004 Jan;65(1):214-9. PMID: 14722253. View Source
• [2] Salvador-Recatala V, Kim Y, Zaks-Makhina E, Levitan ES. Voltage-gated K+ channel block by catechol derivatives: defining nonselective and selective pharmacophores. J Pharmacol Exp Ther. 2006 Nov;319(2):758-64. PMID: 16880198. View Source
• [3] Grishin A, Ford H, Wang J, Li H, Salvador-Recatala V, Levitan ES, Zaks-Makhina E. Attenuation of apoptosis in enterocytes by blockade of potassium channels. Am J Physiol Gastrointest Liver Physiol. 2005 Nov;289(5):G815-21. PMID: 16020659. View Source